2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(1-ethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C15H21ClN2O/c1-2-18-9-7-13(8-10-18)17-15(19)11-12-5-3-4-6-14(12)16/h3-6,13H,2,7-11H2,1H3,(H,17,19)
• InChI Key: MSMIOOUWFTYHBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide, commonly known as Etizolam, is a thienodiazepine drug that is used for its anxiolytic, sedative, and hypnotic properties. It is a benzodiazepine analog that has been widely researched for its potential therapeutic applications in the treatment of anxiety disorders, insomnia, and other related conditions. In

Scientific Research Applications

Etizolam has been researched for its potential therapeutic applications in the treatment of anxiety disorders, insomnia, and other related conditions. It has been found to be effective in reducing anxiety and promoting sleep in clinical trials. Etizolam has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and seizures. Additionally, it has been researched for its potential use in the treatment of depression and other mood disorders.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, which leads to an increase in chloride ion influx and hyperpolarization of the neuron. This results in a reduction in neuronal excitability and a decrease in anxiety and other related symptoms.
Biochemical and Physiological Effects:
Etizolam has been found to have a range of biochemical and physiological effects. It has been shown to reduce anxiety, promote sleep, and induce muscle relaxation. It has also been found to have anticonvulsant and muscle relaxant properties. Additionally, it has been found to have a low potential for abuse and dependence, making it a safer alternative to benzodiazepines.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments. It has a high potency and a fast onset of action, which makes it ideal for studying the effects of GABA-A receptor modulation. It also has a low potential for toxicity and side effects, which makes it a safer alternative to other drugs. However, it has some limitations for lab experiments, such as its short half-life and rapid metabolism, which can make it difficult to maintain a consistent level of drug exposure.

Future Directions

There are several future directions for research on Etizolam. One area of research is the development of new analogs with improved therapeutic properties. Another area of research is the investigation of the long-term effects of Etizolam use, including its potential for tolerance and dependence. Additionally, research is needed to explore the potential use of Etizolam in the treatment of other conditions, such as depression and other mood disorders. Finally, research is needed to better understand the mechanism of action of Etizolam and its effects on the central nervous system.

Synthesis Methods

Etizolam can be synthesized by reacting 2-chlorobenzonitrile with ethylmagnesium bromide to form 2-chlorophenylacetonitrile, which is then reacted with piperidine and acetic anhydride to form 2-(2-chlorophenyl)-N-(1-ethyl-4-piperidinyl)acetamide. The synthesis method of Etizolam has been extensively studied and optimized to improve the yield and purity of the product.